Cas no 4147-08-4 ((4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one)
![(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one structure](https://www.kuujia.com/scimg/cas/4147-08-4x500.png)
4147-08-4 structure
Product name:(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one Chemical and Physical Properties
Names and Identifiers
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- (4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
- 4-[3-Methoxyestra-1(10),2,4-trien-17-yl]oxolan-2-one
- DTXSID10961734
- 3-Methoxy-19-norcarda-1,3,5(10)-trienolide
- 4147-08-4
- 19-Norcarda-1,3,5(10)-trienolide, 3-methoxy-
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- Inchi: InChI=1S/C23H30O3/c1-23-10-9-18-17-6-4-16(25-2)11-14(17)3-5-19(18)21(23)8-7-20(23)15-12-22(24)26-13-15/h4,6,11,15,18-21H,3,5,7-10,12-13H2,1-2H3/t15-,18+,19+,20+,21+,23+/m0/s1
- InChI Key: UMVVDCRBHFCXCZ-ATLKDPDMSA-N
- SMILES: CC12CCC3C(C1CCC2C4CC(=O)OC4)CCC5=C3C=CC(=C5)OC
Computed Properties
- Exact Mass: 354.2196
- Monoisotopic Mass: 354.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one Related Literature
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1. Book reviews
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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